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Compound of Interest

Compound Name: 7-(Benzyloxy)-2-naphthol

Cat. No.: B054344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-(Benzyloxy)-2-naphthol is a substituted naphthol derivative utilized in organic synthesis,

particularly as an intermediate in the development of novel therapeutics. For instance, it has

been implicated in the synthesis of S1P1 functional antagonists, which are of interest in treating

autoimmune diseases. Its chemical structure, featuring a naphthol core with a benzyloxy group,

necessitates a thorough understanding of its properties to ensure safe handling and storage,

thereby maintaining compound integrity and protecting laboratory personnel. This guide

provides a comprehensive overview of the essential safety protocols, drawing from data on

closely related analogues to establish a robust framework for its use in a research and

development setting.

Chemical and Physical Properties
A precise understanding of the physicochemical properties of 7-(Benzyloxy)-2-naphthol is
fundamental to its safe handling. While comprehensive experimental data for this specific

compound is not widely published, we can infer its properties from its structure and data from

close analogues such as 2-naphthol and 2-(benzyloxy)naphthalene.
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Property Value/Information Source

Chemical Name 7-(Benzyloxy)-2-naphthol -

CAS Number 118495-07-1 [1][2]

Molecular Formula C₁₇H₁₄O₂ [1]

Molecular Weight 250.29 g/mol [1]

Appearance
Likely a solid, similar to other

naphthol derivatives.
Inferred from analogues

Melting Point

Not specified; 2-naphthol melts

at 121-123°C, 2-

(benzyloxy)naphthalene at

101.1-102.6°C.

[3][4][5]

Boiling Point
Not specified; 2-naphthol boils

at 285°C.
[3][4]

Solubility

Expected to have low water

solubility, but be soluble in

organic solvents like alcohols,

ethers, and chloroform.

[4]

Hazard Identification and Toxicological Profile
A specific, detailed Safety Data Sheet (SDS) for 7-(Benzyloxy)-2-naphthol is not readily

available. Therefore, a conservative approach to hazard assessment is warranted, treating it

with the same, if not greater, caution as its parent compound, 2-naphthol, and its analogue, 2-

(benzyloxy)naphthalene.

GHS Hazard Classification (Inferred):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6][7][8]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[6][7][8]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[9]
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Serious Eye Damage/Eye Irritation (Category 1/2): Causes serious eye damage or irritation.

[9]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

Hazardous to the Aquatic Environment, Long-term Hazard: May cause long-lasting harmful

effects to aquatic life.[5][9]

Toxicological Summary:

The toxicological profile of 7-(Benzyloxy)-2-naphthol has not been fully investigated.

However, data for the closely related 2-(benzyloxy)naphthalene (benzyl 2-naphthyl ether)

indicates low acute toxicity, with an oral and dermal LD50 in rats of >2000 mg/kg.[5] Despite

this, the naphthol moiety suggests potential for skin and eye irritation, and possible harm if

ingested or inhaled, consistent with the hazards of 2-naphthol.[6] Repeated or prolonged

contact with naphthols may also cause skin sensitization.

Personal Protective Equipment (PPE)
The selection and consistent use of appropriate PPE is the most critical barrier between the

researcher and potential chemical exposure.

Core PPE Requirements
Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

mandatory. In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.[9][10]

Skin Protection: A flame-resistant lab coat should be worn and kept buttoned. Long pants

and closed-toe shoes are required. Avoid clothing made of synthetic fabrics like polyester,

which can melt if they come into contact with certain chemicals.[10]

Hand Protection: Given the presence of an ether linkage and the aromatic naphthol

structure, careful glove selection is crucial.

Primary Gloves: Nitrile gloves are a suitable choice for providing splash protection against

a broad range of chemicals. However, they should be considered for incidental contact
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only.[11]

Secondary Gloves/Heavy-Duty Use: For prolonged handling or when there is a risk of

significant contamination, consider wearing a more resistant glove, such as butyl or

Viton™, over a primary nitrile glove. Always consult the glove manufacturer's compatibility

chart for specific chemical resistance data.[12]

Glove Usage Protocol: Gloves should be inspected for any signs of degradation before

use. If contact with the chemical occurs, remove the gloves immediately, wash your hands

thoroughly, and put on a new pair. Never wear gloves outside of the laboratory.[11]

Safe Handling and Operational Protocols
Adherence to established laboratory procedures is paramount for minimizing risk.

Engineering Controls
Ventilation: All work with 7-(Benzyloxy)-2-naphthol, especially when handling the solid

powder or preparing solutions, should be conducted in a certified chemical fume hood to

minimize the risk of inhalation.[6][7][8]

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.[7]

Handling Procedures
Avoid Dust Formation: As a solid, care should be taken to avoid the generation of dust when

transferring the material. Use techniques such as gentle scooping and weighing on paper

within a fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday. Do not eat, drink, or smoke in the

laboratory.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, acids, acid

anhydrides, and acid chlorides.[6][7]

Storage and Disposal
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Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations. Responsible disposal is crucial for environmental protection.

Storage Protocol
Container: Keep the compound in a tightly sealed, properly labeled container.[7][8]

Conditions: Store in a cool, dry, and well-ventilated area.[7][8] Protect from direct sunlight.[7]

[8]

Segregation: Store away from incompatible materials as listed above.

Spill and Waste Disposal
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if significant dust is present.

Prevent further dispersal of the material. For small spills, gently sweep up the solid

material, avoiding dust generation, and place it in a sealed container for disposal.[6][7][8]

Do not allow the material to enter drains or waterways.[6][7][8][9]

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Waste Disposal: Dispose of waste material and contaminated items in accordance with all

applicable federal, state, and local environmental regulations. Chemical waste must be

handled by a licensed waste disposal company.

Emergency Procedures and First Aid
Immediate and appropriate first aid can significantly reduce the severity of an injury.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.[9]
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In Case of Skin Contact: Remove all contaminated clothing. Immediately wash the affected

area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[9]

If Inhaled: Move the individual to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[6][9]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention and show the SDS or container label to the medical personnel.[6][7]
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Caption: Workflow for the safe handling of 7-(Benzyloxy)-2-naphthol.
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Emergency Response Logic

Initial Assessment

First Aid Actions

Exposure Event Occurs

Assess Type of Exposure

Eye Contact:
Flush with water for 15 min

Skin Contact:
Wash with soap & water

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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